Cas no 2620-91-9 (1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)-
• CAS No: 2620-91-9
• MF: C₁₃H₈ClNOS
• MW: 261.726720809937
• CID: 1426160
• PubChem ID: 11219195
• Update Time: 2025-04-20

1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)-
• 2-(4-chlorophenyl)-1,2-benzisothiazol-3(2h)-one
• DA-28221
• MLS-0390874.0001
• SMR001831608
• CHEBI:92921
• SCHEMBL2537846
• MLS003116053
• cid_11219195
• 2-(4-Chlorophenyl)benzo[d]isothiazol-3(2H)-one
• CHEMBL98386
• KSC-325-055
• KUC103658N
• BDBM46691
• KUC103658N-02
• KUC103658
• Q27164663
• 2-(4-chlorophenyl)-1,2-benzothiazol-3-one
• 2620-91-9

• Inchi： 1S/C13H8ClNOS/c14-9-5-7-10(8-6-9)15-13(16)11-3-1-2-4-12(11)17-15/h1-8H
• InChI Key： XZZLYYYXSWYYKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 261.00164
• Monoisotopic Mass: 261.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31